Cas no 735270-20-9 (cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid)
cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- cis-4-(4-n-pentylbenzoyl)cyclohexane-1-carboxylic acid
- trans-4-(4-n-pentylbenzoyl)cyclohexane-1-carboxylic acid
- cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid
- trans-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid
- cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid
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- Inchi: 1S/C19H26O3/c1-2-3-4-5-14-6-8-15(9-7-14)18(20)16-10-12-17(13-11-16)19(21)22/h6-9,16-17H,2-5,10-13H2,1H3,(H,21,22)
- InChI Key: YZWXIGMTNZJLRT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)CCCCC)C1CCC(C(=O)O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 361
- Topological Polar Surface Area: 54.4
cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201248-1g |
cis-4-(4-n-pentylbenzoyl)cyclohexane-1-carboxylic acid |
735270-20-9 | >95% | 1g |
£749.00 | 2022-03-01 | |
| Fluorochem | 201248-2g |
cis-4-(4-n-pentylbenzoyl)cyclohexane-1-carboxylic acid |
735270-20-9 | >95% | 2g |
£1362.00 | 2022-03-01 | |
| Fluorochem | 201248-5g |
cis-4-(4-n-pentylbenzoyl)cyclohexane-1-carboxylic acid |
735270-20-9 | >95% | 5g |
£2448.00 | 2022-03-01 | |
| TRC | C087080-250mg |
cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid |
735270-20-9 | 250mg |
$ 585.00 | 2022-06-06 | ||
| TRC | C087080-500mg |
cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid |
735270-20-9 | 500mg |
$ 975.00 | 2022-06-06 | ||
| Crysdot LLC | CD12038300-1g |
cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid |
735270-20-9 | 97% | 1g |
$610 | 2024-07-24 | |
| Crysdot LLC | CD12038300-5g |
cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid |
735270-20-9 | 97% | 5g |
$1829 | 2024-07-24 |
cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid
Research Brief on cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid (CAS: 735270-20-9)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid (CAS: 735270-20-9) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug development.
The compound, characterized by its unique cyclohexane-1-carboxylic acid backbone and a pentylbenzoyl substituent, has garnered attention due to its structural specificity and potential interactions with biological targets. Recent studies have focused on optimizing its synthetic pathways to enhance yield and purity, which are critical for its application in preclinical and clinical studies.
In vitro and in vivo studies have demonstrated that cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid exhibits notable activity in modulating specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. Researchers have identified its potential as a lead compound for developing novel anti-inflammatory and metabolic regulators, with preliminary data showing promising efficacy and safety profiles.
Further investigations into the compound's mechanism of action have revealed its ability to interact with key protein targets, such as cyclooxygenase-2 (COX-2) and peroxisome proliferator-activated receptors (PPARs). These interactions suggest a dual therapeutic potential, making it a candidate for multifactorial disease management.
Current research also explores the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and stability, which are essential for its progression into clinical trials. However, challenges such as solubility and formulation optimization remain areas of active investigation.
In conclusion, cis-4-(4-n-Pentylbenzoyl)cyclohexane-1-carboxylic acid (CAS: 735270-20-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a potential therapeutic agent for a range of diseases. Continued research efforts are expected to further elucidate its full therapeutic potential and address existing challenges in its development.
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